Cas no 39122-10-6 (2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)-)

• Product Name: 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)-
• CAS No: 39122-10-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1506486
• PubChem ID: 854149
• Update Time: 2025-05-23

2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)-
• (3R)-3-methyl-3-phenylpyrrolidine-2,5-dione
• EN300-7550093
• 39122-10-6
• EN300-7543193

• Inchi： 1S/C11H11NO2/c1-11(7-9(13)12-10(11)14)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13,14)/t11-/m1/s1
• InChI Key： UDESUGJZUFALAM-LLVKDONJSA-N
• SMILES： O=C1[C@@](C)(C2C=CC=CC=2)CC(N1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Additional information on 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)-

Recent Advances in the Study of 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)- (CAS: 39122-10-6)

The compound 2,5-Pyrrolidinedione, 3-methyl-3-phenyl-, (3R)- (CAS: 39122-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidinedione derivative is of particular interest due to its potential applications in drug development, especially as a building block for bioactive molecules. Recent studies have explored its synthesis, stereochemical properties, and biological activities, shedding light on its versatility in medicinal chemistry.

One of the key advancements in the study of this compound involves its enantioselective synthesis. Researchers have developed novel catalytic methods to achieve high enantiomeric purity of (3R)-3-methyl-3-phenyl-2,5-pyrrolidinedione, which is critical for its application in chiral drug synthesis. These methods often employ asymmetric hydrogenation or organocatalytic approaches, offering improved yields and selectivity compared to traditional racemic synthesis routes.

In terms of biological activity, recent in vitro studies have demonstrated that (3R)-3-methyl-3-phenyl-2,5-pyrrolidinedione exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its structural motif has been incorporated into more complex molecules to enhance their pharmacokinetic properties, such as solubility and metabolic stability.

Another area of research focuses on the compound's role as an intermediate in the synthesis of pharmacologically active compounds. For instance, it has been used in the preparation of gamma-aminobutyric acid (GABA) analogs, which are relevant to neurological disorders. The stereochemistry of the (3R)-isomer is particularly important in these applications, as it can influence the binding affinity and efficacy of the resulting drug candidates.

Recent computational studies have also contributed to understanding the molecular interactions of (3R)-3-methyl-3-phenyl-2,5-pyrrolidinedione with biological targets. Molecular docking and dynamics simulations have provided insights into its binding modes, which could guide the design of more potent derivatives. These in silico approaches complement experimental data and accelerate the drug discovery process.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scaling up production of (3R)-3-methyl-3-phenyl-2,5-pyrrolidinedione. Future research directions may include exploring greener synthetic methodologies, such as biocatalysis, and further investigating its therapeutic potential in disease models. The compound's unique structural features continue to make it a valuable subject of study in the quest for new bioactive molecules.